3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-[4-(2-phenylethylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C23H24N2O3S/c1-17-8-9-20(16-18(17)2)23(26)25-21-10-12-22(13-11-21)29(27,28)24-15-14-19-6-4-3-5-7-19/h3-13,16,24H,14-15H2,1-2H3,(H,25,26)
• InChI Key: HWJREFRLNQVCRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=CC=C3)C
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide, also known as DPN, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPN is a selective agonist of the estrogen receptor beta (ERβ), which has been shown to play a key role in a variety of physiological processes, including bone density regulation, cardiovascular health, and immune function. In

Mechanism of Action

3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide is a selective agonist of the estrogen receptor beta, which means that it binds to and activates this receptor in a specific manner. The estrogen receptor beta is a nuclear receptor that regulates gene expression in response to estrogen signaling. When 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide binds to the estrogen receptor beta, it induces a conformational change in the receptor that allows it to interact with coactivator proteins and activate gene transcription. This process leads to the downstream effects that have been observed in 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide research.
Biochemical and Physiological Effects:
3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide has been shown to have a variety of biochemical and physiological effects that are related to its role as an estrogen receptor beta agonist. Some of the key effects include increased bone density, reduced inflammation, improved endothelial function, and regulation of immune function. These effects have been observed in animal models and in vitro studies, and have led to the investigation of 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide as a potential therapeutic agent in a variety of disease states.

Advantages and Limitations for Lab Experiments

One of the key advantages of 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide as a research tool is its selectivity for the estrogen receptor beta. This allows researchers to investigate the specific effects of estrogen receptor beta activation without the confounding effects of other estrogen receptors. Additionally, 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide has been extensively studied and optimized, which means that it is readily available and relatively inexpensive. However, one of the limitations of 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide research is that it is primarily conducted in animal models and in vitro studies, which may not accurately reflect the effects of 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide in humans. Additionally, the use of 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide in humans is still largely experimental, and more research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide research that are currently being explored. One area of focus is the development of more selective and potent estrogen receptor beta agonists that can be used in human clinical trials. Additionally, there is ongoing research into the potential applications of 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide in the treatment of osteoporosis, cardiovascular disease, and autoimmune diseases. Finally, there is interest in investigating the potential role of estrogen receptor beta in cancer biology, and 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide may be a useful tool in these studies. Overall, 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide research is an exciting and rapidly evolving field that has the potential to improve our understanding of a variety of physiological processes and lead to the development of novel therapeutic agents.

Scientific Research Applications

3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide has been used extensively in scientific research to study the role of estrogen receptor beta in various physiological processes. Some of the key areas of research include bone density regulation, cardiovascular health, and immune function. 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide has been shown to have a protective effect on bone density in animal models, which has led to its investigation as a potential treatment for osteoporosis. Additionally, studies have shown that 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide can have a positive effect on cardiovascular health by reducing inflammation and improving endothelial function. Finally, 3,4-dimethyl-N-(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)benzamide has been shown to play a role in regulating immune function, which has led to its investigation as a potential treatment for autoimmune diseases.